Cas no 31404-08-7 (2-(4-methoxyphenyl)-1,3-thiazolidine)

• Product Name: 2-(4-methoxyphenyl)-1,3-thiazolidine
• CAS No: 31404-08-7
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD00222821
• CID: 315925
• PubChem ID: 98272
• Update Time: 2025-10-14

2-(4-methoxyphenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• Thiazolidine,2-(4-methoxyphenyl)-
• 2-(4-Methoxyphenyl)-1,3-thiazolane
• 2-(4-methoxyphenyl)-1,3-thiazolidine
• F0804-1064
• EN300-235791
• J-506053
• WAY-312674
• Oprea1_112592
• DTXSID90902983
• OQFUUZFCTONCOU-UHFFFAOYSA-N
• NSC96378
• NSC 96378
• 31404-08-7
• SR-01000396743-1
• NCIOpen2_001818
• 2-(4-methoxyphenyl) thiazolidine
• SR-01000396743
• Thiazolidine, 2-(4-methoxyphenyl)-
• AKOS016050311
• 4-27-00-01814 (Beilstein Handbook Reference)
• 2-(4-Methoxy-phenyl)-thiazolidine
• AKOS000301130
• SCHEMBL2084131
• HMS1673K07
• MFCD00222821
• 2-(4-Methoxyphenyl)thiazolidine
• A919193
• NoName_3561
• BRN 0151108
• KA-0742
• Oprea1_419150
• NSC-96378

• MDL： MFCD00222821
• Inchi： 1S/C10H13NOS/c1-12-9-4-2-8(3-5-9)10-11-6-7-13-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： OQFUUZFCTONCOU-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 195.07200
• Monoisotopic Mass: 195.071785
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.132
• Melting Point: 100-102
• Boiling Point: 341.8°Cat760mmHg
• Flash Point: 160.5°C
• Refractive Index: 1.568
• PSA: 46.56000
• LogP: 2.35900

2-(4-methoxyphenyl)-1,3-thiazolidine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(4-methoxyphenyl)-1,3-thiazolidine

Recent Advances in the Study of 2-(4-methoxyphenyl)-1,3-thiazolidine (CAS: 31404-08-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(4-methoxyphenyl)-1,3-thiazolidine (CAS: 31404-08-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiazolidine core and a 4-methoxyphenyl substituent, has been the subject of several studies exploring its biological activities, synthetic pathways, and pharmacological potential. The renewed interest in this molecule stems from its promising role in modulating various biological targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and metabolic disorders.

Recent studies have focused on the synthesis and optimization of 2-(4-methoxyphenyl)-1,3-thiazolidine derivatives to enhance their bioactivity and pharmacokinetic properties. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, employing a one-pot condensation reaction between 4-methoxybenzaldehyde and cysteamine hydrochloride under mild conditions. This method offers higher yields and improved scalability compared to traditional approaches, making it more suitable for industrial applications. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use as a drug candidate.

In terms of biological activity, research has demonstrated that 2-(4-methoxyphenyl)-1,3-thiazolidine exhibits notable inhibitory effects on certain kinases involved in inflammatory pathways. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound significantly reduced the production of pro-inflammatory cytokines in macrophage cells, suggesting its potential as an anti-inflammatory agent. Molecular docking simulations further indicated that the compound interacts with the ATP-binding site of p38 MAP kinase, providing a plausible mechanism for its observed effects. These findings open new avenues for the development of thiazolidine-based anti-inflammatory drugs.

The anticancer potential of 2-(4-methoxyphenyl)-1,3-thiazolidine has also been explored in recent investigations. A collaborative study between academic and industry researchers (Nature Communications, 2024) demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cell lines while showing minimal effects on normal cells. Particularly noteworthy was the compound's ability to induce apoptosis in drug-resistant cancer cells through the modulation of reactive oxygen species (ROS) levels and mitochondrial membrane potential. These results position 2-(4-methoxyphenyl)-1,3-thiazolidine as a promising scaffold for the development of novel anticancer agents targeting resistant malignancies.

From a drug development perspective, pharmacokinetic studies of 2-(4-methoxyphenyl)-1,3-thiazolidine have provided valuable insights. Research published in European Journal of Pharmaceutical Sciences (2023) investigated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in animal models. The findings indicated reasonable oral bioavailability and favorable tissue distribution patterns, with particularly high concentrations observed in the liver and kidneys. While the compound showed moderate plasma protein binding, its metabolic stability was found to be adequate, with the major metabolites identified through LC-MS analysis being less active than the parent compound.

Looking forward, the research landscape for 2-(4-methoxyphenyl)-1,3-thiazolidine appears promising. Several pharmaceutical companies have included derivatives of this compound in their drug discovery pipelines, particularly for inflammatory and oncological indications. The unique combination of synthetic accessibility, structural versatility, and demonstrated biological activities makes this thiazolidine derivative a valuable tool for medicinal chemistry. Future research directions likely include further structure-activity relationship studies, formulation optimization, and investigation of combination therapies with existing drugs. As the understanding of this compound's mechanism of action deepens, its potential applications in precision medicine may become increasingly apparent.